molecular formula C9H13NO2 B8712529 2,5-Dimethyl-furan-3-carboxylic acid dimethylamide

2,5-Dimethyl-furan-3-carboxylic acid dimethylamide

Cat. No.: B8712529
M. Wt: 167.20 g/mol
InChI Key: DUMSTGLJSJRRIX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,5-Dimethyl-furan-3-carboxylic acid dimethylamide is a useful research compound. Its molecular formula is C9H13NO2 and its molecular weight is 167.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H13NO2

Molecular Weight

167.20 g/mol

IUPAC Name

N,N,2,5-tetramethylfuran-3-carboxamide

InChI

InChI=1S/C9H13NO2/c1-6-5-8(7(2)12-6)9(11)10(3)4/h5H,1-4H3

InChI Key

DUMSTGLJSJRRIX-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(O1)C)C(=O)N(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2,5-dimethylfuran-3-carbonylchloride (2.19 g; 13.8 mmol) in 10 ml of THF was added to a 2M solution of dimethylamine in dioxane (21 ml; 42 mmol) in 80 ml of THF at rt. After stirring for 1 hr, the volatiles were removed in vacuo and the residue was partitioned between EtOAc (100 ml) and water (100 Ml). The organic layer was washed with saturated potassium bisulfate solution (100 ml), 1N NaOH (50 ml) and brine (50 ml). Drying over MgSO4 and concentration in vacuo afforded compound 866A (1.84 g, 80%) as an amber liquid. 1HNMR (CDCl3): δ 2.23 (s, 3H), 2.33 (s, 3H), 3.04 (s, 6H), 5.96 (s, 1H).
Quantity
2.19 g
Type
reactant
Reaction Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
21 mL
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
80 mL
Type
solvent
Reaction Step One
Yield
80%

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